molecular formula C10H9NO3S B476490 2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid CAS No. 272437-85-1

2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid

Cat. No. B476490
CAS RN: 272437-85-1
M. Wt: 223.25g/mol
InChI Key: QSSXMCACTGDTCK-UHFFFAOYSA-N
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Description

“2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid” is a chemical compound with the CAS Number: 272437-85-1 . It has a molecular weight of 223.25 . The compound appears as a pale-yellow to yellow-brown solid .


Molecular Structure Analysis

The InChI code for this compound is 1S/C10H9NO3S/c1-5-9(12)11-7-4-6(10(13)14)2-3-8(7)15-5/h2-5H,1H3,(H,11,12)(H,13,14) . This code provides a detailed description of the molecule’s structure, including the number and type of atoms, and how they are connected.

It is a pale-yellow to yellow-brown solid . The storage temperature is 28 C .

Scientific Research Applications

Synthetic Strategies and Chemical Properties

Benzothiazines, including the specified compound, are recognized for their versatile synthetic routes and the breadth of potential chemical modifications. These heterocyclic compounds, characterized by a benzene ring fused to a thiazine ring, have been synthesized through various methods, mainly involving 2-aminothiophenol, 1,3-dicarbonyl compounds, or α-haloketones, achieving significant yields. The structural diversity of benzothiazines allows for a wide range of industrial and pharmacological applications, including their role as precursors in the synthesis of drugs targeting numerous diseases such as cancer, hypertension, and microbial infections (Mir, Dar, & Dar, 2020).

Biological Activities and Pharmacological Potential

Benzothiazines exhibit a broad spectrum of biological activities, making them valuable scaffolds in drug development. Their significance is underscored by their pharmacophore similarity to anti-psychotic drugs like phenothiazines. Various benzothiazine analogues have demonstrated remarkable activities across multiple biological targets due to diverse synthetic strategies enabling the exploration of novel analogues with enhanced properties. These compounds have shown potential in regulating various types of cancer, among other diseases, highlighting the importance of the benzothiazine ring in medicinal chemistry (Rai, Singh, Raj, & Saha, 2017).

Applications in Drug Synthesis

Levulinic acid (LEV), a key biomass-derived chemical, has been highlighted for its role in drug synthesis, demonstrating the potential for derivatives such as 2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid to serve as precursors. LEV's versatility in drug synthesis comes from its dual functional groups, which allow for various chemical reactions, including acylation and esterification. This flexibility aids in the development of more cost-effective and efficient routes for drug synthesis, with implications for cancer treatment and the creation of medical materials (Zhang et al., 2021).

Antifungal and Immunomodulating Activities

Specific derivatives of benzothiazines have been studied for their antifungal and immunomodulating properties. These studies have revealed a correlation between the chemical structure of benzothiazine derivatives and their biological activities, including anti-Candida effects and the potential to stimulate protective immune responses. This dual activity suggests that benzothiazine derivatives could be developed into effective antifungal agents with added immunomodulatory benefits (Schiaffella & Vecchiarelli, 2001).

properties

IUPAC Name

2-methyl-3-oxo-4H-1,4-benzothiazine-6-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H9NO3S/c1-5-9(12)11-7-4-6(10(13)14)2-3-8(7)15-5/h2-5H,1H3,(H,11,12)(H,13,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QSSXMCACTGDTCK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1C(=O)NC2=C(S1)C=CC(=C2)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H9NO3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

223.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

272437-85-1
Record name 2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid
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